1,1,1-Trichloro-2-acetoxy-4-methyl-3-pentene

• CAS RN: 63170-40-1
• Molecular Formula: C8H11Cl3O2
• Molecular Weight: 245.5 g/mol
• IUPAC Name: (1,1,1-trichloro-4-methylpent-3-en-2-yl) acetate
• InChI: InChI=1S/C8H11Cl3O2/c1-5(2)4-7(8(9,10)11)13-6(3)12/h4,7H,1-3H3
• InChI Key: YSLRNSJUAJXAPT-UHFFFAOYSA-N
• Canonical SMILES: CC(=CC(C(Cl)(Cl)Cl)OC(=O)C)C

Description

1,1,1-Trichloro-2-acetoxy-4-methyl-3-pentene is a useful research compound. Its molecular formula is C8H11Cl3O2 and its molecular weight is 245.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 53 g of 1,1,1-trichloro-2-hydroxy-4-methyl-3-pentene, 28 g of acetic anhydride, and 1.23 ml of pyridine was heated at 95°-100° for one hour. The reaction mixture was then dissolved in 500 ml of hexane. This solution was washed thrice with 150 ml portions of water and dried over anhydrous magnesium sulfate. After stripping the hexane, the residue was distilled under reduced pressure, yielding 52 g of 1,1,1-trichloro-2-acetoxy-4-methyl-3-pentene; bp 85°-90°/4-4.3 mm. An nmr spectrum of this product was consistent with the assigned structure.